1-(2-methoxyethyl)-1H-indol-5-amine hydrochloride
Overview
Description
1-(2-methoxyethyl)-1H-indol-5-amine hydrochloride, commonly referred to as 2-MEIH, is a chemical compound used in various scientific research applications. It is a synthetic derivative of the naturally occurring indole alkaloid, which is found in plants, fungi, and some bacteria. 2-MEIH is a versatile compound with a wide range of potential uses in a variety of scientific applications.
Scientific Research Applications
2-MEIH has a wide range of potential applications in scientific research. It has been used as a model compound to study the structure and function of the indole alkaloid receptor. It has also been used to study the effects of indole alkaloids on the central nervous system and to investigate the role of indole alkaloids in the regulation of cell cycle progression. In addition, 2-MEIH has been used to study the regulation of gene expression and to investigate the role of indole alkaloids in the regulation of enzyme activity.
Mechanism of Action
The exact mechanism of action of 2-MEIH is still unclear. However, it is believed that the compound binds to the indole alkaloid receptor, which is a G protein-coupled receptor expressed in the central nervous system. This binding activates a cascade of intracellular signaling pathways, which results in the regulation of various cellular processes.
Biochemical and Physiological Effects
2-MEIH has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including cyclooxygenase-2, nitric oxide synthase, and adenylate cyclase. In addition, 2-MEIH has been shown to affect the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. Furthermore, 2-MEIH has been shown to affect the expression of various genes, including those involved in the regulation of cell cycle progression and apoptosis.
Advantages and Limitations for Lab Experiments
2-MEIH has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is easily synthesized from readily available starting materials. In addition, it is non-toxic and has a relatively low cost. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, and it is not readily absorbed by cells.
Future Directions
There are many potential future directions for research involving 2-MEIH. These include further investigation into the mechanism of action, the effects of 2-MEIH on various physiological processes, and the potential therapeutic applications of the compound. Additionally, further research into the synthesis and purification of 2-MEIH is needed to improve the efficiency and cost-effectiveness of the compound. Finally, further research into the safety and toxicity of 2-MEIH is also needed to ensure its safe use in laboratory experiments.
Synthesis Methods
2-MEIH can be synthesized using a variety of methods. One of the most common is the reaction of 1-bromo-2-methoxyethyl-1H-indole with hydrochloric acid in methanol. This reaction is typically performed at room temperature and yields a white crystalline solid. The reaction is typically followed by purification steps, such as recrystallization or chromatography, to obtain a pure product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methoxyethyl)-1H-indol-5-amine hydrochloride involves the reaction of 2-methoxyethylamine with 5-bromoindole followed by reduction of the resulting intermediate and subsequent reaction with hydrochloric acid to yield the final product.", "Starting Materials": [ "2-methoxyethylamine", "5-bromoindole", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-methoxyethylamine is reacted with 5-bromoindole in the presence of a suitable solvent and a base to yield the intermediate 1-(2-methoxyethyl)-1H-indol-5-amine.", "Step 2: The intermediate is then reduced using sodium borohydride in the presence of a suitable solvent to yield the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to yield the final product, 1-(2-methoxyethyl)-1H-indol-5-amine hydrochloride." ] } | |
CAS RN |
2763756-75-6 |
Product Name |
1-(2-methoxyethyl)-1H-indol-5-amine hydrochloride |
Molecular Formula |
C11H15ClN2O |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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